Cas no 676348-31-5 (3',4'-Dimethoxybiphenyl-3-carboxylic acid)

• Product Name: 3',4'-Dimethoxybiphenyl-3-carboxylic acid
• CAS No: 676348-31-5
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• MDL: MFCD03424611
• CID: 518533
• PubChem ID: 2758409
• Update Time: 2025-06-13

3',4'-Dimethoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3',4'-dimethoxy-
• 3',4'-DIMETHOXY-BIPHENYL-3-CARBOXYLIC ACID
• 3',4'-DIMETHOXYBIPHENYL-3-CARBOXYLIC ACID
• 3,4-DIMETHOXYBIPHENYL-3-CARBOXYLIC ACID
• 3-(3,4-dimethoxyphenyl)benzoic acid
• 3',4'-dimethoxy[1,1'-biphenyl]-3-carboxylic acid
• 676348-31-5
• 3',4'-Dimethoxy-[1,1'-biphenyl]-3-carboxylicacid
• BCB34831
• DTXSID40374313
• AKOS010253736
• FS-6025
• CS-0213394
• A835833
• FT-0644831
• SCHEMBL5151529
• DB-021919
• G64190
• 3',4'-Dimethoxybiphenyl-3-carboxylic acid

• MDL： MFCD03424611
• Inchi： 1S/C15H14O4/c1-18-13-7-6-11(9-14(13)19-2)10-4-3-5-12(8-10)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： ZDBOLXDKLAYRRK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 258.08900
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 434°C at 760 mmHg
• Flash Point: 163.6°C
• PSA: 55.76000
• LogP: 3.06900
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3',4'-Dimethoxybiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3',4'-Dimethoxybiphenyl-3-carboxylic acid

Recent Advances in the Study of 3',4'-Dimethoxybiphenyl-3-carboxylic Acid (CAS: 676348-31-5)

3',4'-Dimethoxybiphenyl-3-carboxylic acid (CAS: 676348-31-5) is a biphenyl derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and neoplastic diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

One of the most notable advancements in the study of 3',4'-Dimethoxybiphenyl-3-carboxylic acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and selectivity, suggesting its potential as a scaffold for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's role in cancer therapeutics. A team of researchers from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 3',4'-Dimethoxybiphenyl-3-carboxylic acid derivatives exhibit promising cytotoxic activity against several cancer cell lines, including breast and lung adenocarcinoma. The study employed high-throughput screening and structure-activity relationship (SAR) analysis to identify key structural modifications that enhance efficacy while minimizing off-target effects.

The synthetic pathways for 3',4'-Dimethoxybiphenyl-3-carboxylic acid have also been refined in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3',4'-Dimethoxybiphenyl-3-carboxylic acid derivatives. Future research directions may include in vivo studies to assess bioavailability and toxicity, as well as further exploration of its mechanism of action at the molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.